Cas no 21390-02-3 (2,8-Decadiyne-1,10-diol)
2,8-Decadiyne-1,10-diol structure
Product Name:2,8-Decadiyne-1,10-diol
CAS No:21390-02-3
MF:C10H14O2
MW:166.216963291168
CID:1404809
PubChem ID:14168564
Update Time:2025-04-20
2,8-Decadiyne-1,10-diol Chemical and Physical Properties
Names and Identifiers
-
- 2,8-Decadiyne-1,10-diol
- deca-2,8-diyne-1,10-diol
- DTXSID40556839
- FGGPTATZXKPMAH-UHFFFAOYSA-N
- 21390-02-3
- SCHEMBL9146192
-
- Inchi: 1S/C10H14O2/c11-9-7-5-3-1-2-4-6-8-10-12/h11-12H,1-4,9-10H2
- InChI Key: FGGPTATZXKPMAH-UHFFFAOYSA-N
- SMILES: OCC#CCCCCC#CCO
Computed Properties
- Exact Mass: 166.09942
- Monoisotopic Mass: 166.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
2,8-Decadiyne-1,10-diol Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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